Cas no 38338-20-4 (4-Bromo-6-chloro-1,3-benzothiazol-2-amine)

• Product Name: 4-Bromo-6-chloro-1,3-benzothiazol-2-amine
• CAS No: 38338-20-4
• MF: C₇H₄BrClN₂S
• MW: 263.542057991028
• MDL: MFCD02664351
• CID: 298407
• PubChem ID: 3433766
• Update Time: 2025-10-30

4-Bromo-6-chloro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-chlorobenzo[d]thiazol-2-amine
• LogP
• 2-Benzothiazolamine,4-bromo-6-chloro-
• 4-Bromo-6-chloro-1,3-benzothiazol-2-amine
• 4-bromo-6-chloro-1,3-benzothiazol-2-amine(SALTDATA: FREE)
• DTXSID60392438
• 38338-20-4
• 2-amino-4-bromo-6-chlorobenzothiazole
• SCHEMBL11697325
• AKOS000298453
• BS-37868
• MFCD02664351
• CS-0327498
• STL559991

• MDL： MFCD02664351
• Inchi： 1S/C7H4BrClN2S/c8-4-1-3(9)2-5-6(4)11-7(10)12-5/h1-2H,(H2,10,11)
• InChI Key： OTXODMAJTODLKG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N=C(N)S2)Cl

Computed Properties

• Exact Mass: 261.89682
• Monoisotopic Mass: 261.897
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.928
• Boiling Point: 395.6°C at 760 mmHg
• Flash Point: 193°C
• Refractive Index: 1.78
• PSA: 38.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-Bromo-6-chloro-1,3-benzothiazol-2-amine

Recent Advances in the Study of 4-Bromo-6-chloro-1,3-benzothiazol-2-amine (CAS: 38338-20-4)

4-Bromo-6-chloro-1,3-benzothiazol-2-amine (CAS: 38338-20-4) is a benzothiazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly those targeting infectious diseases and cancer. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of 4-Bromo-6-chloro-1,3-benzothiazol-2-amine is its application in the synthesis of novel antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of traditional antibiotics.

In addition to its antimicrobial potential, 4-Bromo-6-chloro-1,3-benzothiazol-2-amine has also been investigated for its anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound serves as a scaffold for the development of small-molecule inhibitors targeting protein kinases involved in cancer cell proliferation. The study highlighted its efficacy in inhibiting the activity of specific kinases, such as EGFR and BRAF, which are often mutated in various cancers.

The synthetic accessibility of 4-Bromo-6-chloro-1,3-benzothiazol-2-amine has also been a focus of recent research. A 2022 paper in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This advancement is particularly significant for large-scale production, making the compound more accessible for further pharmacological studies.

Despite these promising findings, challenges remain in the clinical translation of 4-Bromo-6-chloro-1,3-benzothiazol-2-amine-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the compound's versatility and biological activity make it a valuable candidate for continued exploration in drug discovery.

In conclusion, 4-Bromo-6-chloro-1,3-benzothiazol-2-amine (CAS: 38338-20-4) represents a promising scaffold in medicinal chemistry, with applications ranging from antimicrobial to anticancer therapies. Recent studies have shed light on its mechanisms of action and synthetic improvements, paving the way for further development. Ongoing research will be crucial to unlocking its full therapeutic potential and addressing existing challenges.